(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

• IUPAC Name: (4-aminophenyl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C12H17N3O/c1-14-6-8-15(9-7-14)12(16)10-2-4-11(13)5-3-10/h2-5H,6-9,13H2,1H3
• InChI Key: WTBSUAXLZLAHPE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CC=C(C=C2)N
• Molecular Formula: C12H17N3O
• DSSTOX Substance ID: DTXSID20282720
• Molecular Weight: 219.28 g/mol
• CAS RN: 55121-99-8

Description

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a chemical compound with the CAS Number: 55121-99-8. It has a molecular weight of 219.29 and a molecular formula of C12H17N3O. The compound is typically stored in a dark place, under an inert atmosphere, at room temperature.

Synthesis Analysis

The synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone involves several steps. One method involves the use of hydrogen in methanol. The reaction is stirred for a few hours under a hydrogen atmosphere. The resultant is then filtered and concentrated to afford the compound.

Molecular Structure Analysis

The IUPAC name for this compound is 4-[(4-methyl-1-piperazinyl)carbonyl]aniline. The InChI code is 1S/C12H17N3O/c1-14-6-8-15(9-7-14)12(16)10-2-4-11(13)5-3-10/h2-5H,6-9,13H2,1H3.

Physical And Chemical Properties Analysis

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a solid at room temperature. It has a molecular weight of 219.28 and a molecular formula of C12H17N3O. The compound’s SMILES notation is CN1CCN(CC1)C(=O)C2=CC=C(C=C2)N.

Scientific Research Applications

Pharmacological Research

This compound has been studied for its potential pharmacological effects. .

Antimicrobial Activity

Research has indicated that derivatives of this compound exhibit antimicrobial activity. .

Cancer Research

The compound’s derivatives have been investigated for their ability to modulate key pathways in cancer cells. .

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H332, and H335. The precautionary statements are P280, P305+P351+P338, and P310. This indicates that the compound may be harmful if swallowed or inhaled, may cause skin and eye irritation, and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

To a solution of (4-Methyl-piperazin-1-yl)-(4-nitro-phenyl)-methanone (14 g, 0.05623 mol) in MeOH (100 mL) was added Pd/C 10% (1.4 g) in portions and the Parr reaction vessel was purged with nitrogen for 10 min. reaction vessel was fixed in Parr shaker at 60 psi pressure for 3 h. The reaction mixture was filtered through the Celite® pad and the filtrate was concentrated under reduced pressure to afford the title compound [11 g, 89%]; LC-MS (ESI): Calculated mass 219.1; Observed mass: 220.1 [M+H]+ (RT: 0.16 min).

Synthesis routes and methods II

Procedure details

10.9 g of 4-(1-methyl-4-piperazinyl-carbonyl)-1-nitrobenzene are hydrogenated in 90 ml of ethanol with the addition of 1.1 g of Raney nickel for 35 minutes at ambient temperature under 50 psi of hydrogen atmosphere. The catalyst is removed by suction filtering, the filtrate is evaporated down, the residue is stirred with diethyl ether and dried.

Synthesis routes and methods III

Procedure details

(4-Methyl-piperazin-1-yl)-(4-nitro-phenyl)-methanone (2.12 g, 8.51 mmol) was dissolved in Methanol (35 mL, 860 mmol) and the solution was carefully added to a Parr vessel containing 10% Palladium on Carbon (0.650 g, 48.7 mmol) under nitrogen. The mixture was then placed on a Parr hydrogenation apparatus and was allowed to shake at 55 psi until uptake of hydrogen ceased. The catalyst was then filtered to afford 1.86 g of (4-Amino-phenyl)-(4-methyl-piperazin-1-yl)-methanone without further purification. (M+H)=220.6. 1H NMR (400 MHz, DMSO, d6) δ 7.09 (d, 2H, J=8.41 Hz), 6.53 (d, 2H J=8.41 Hz), 5.48 (s, 2H), 3.46 (m, 4H), 2.28 (m, 4H), 2.17 (s, 3H).